Cas no 1025529-30-9 ((2E)-2-{[(4-acetylphenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile)
![(2E)-2-{[(4-acetylphenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile structure](https://ossimg.kuujia.com/scimg/1026000/1025529-30-9x500.png)
1025529-30-9 structure
Product Name:(2E)-2-{[(4-acetylphenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile
CAS No:1025529-30-9
MF:C16H18N2O2
MW:270.326323986053
MDL:MFCD00245105
CID:4568471
Update Time:2023-04-06
(2E)-2-{[(4-acetylphenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-((4-ACETYLPHENYL)AMINO)-2-(2,2-DIMETHYLPROPANOYL)PROP-2-ENENITRILE
- (2E)-2-{[(4-acetylphenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile
- Pentanenitrile, 2-[[(4-acetylphenyl)amino]methylene]-4,4-dimethyl-3-oxo-
-
- MDL： MFCD00245105
- Inchi： 1S/C16H18N2O2/c1-11(19)12-5-7-14(8-6-12)18-10-13(9-17)15(20)16(2,3)4/h5-8,10,18H,1-4H3
- InChI Key： GOPKIPYNPVSMMM-UHFFFAOYSA-N
- SMILES： C(#N)C(=CNC1=CC=C(C(C)=O)C=C1)C(=O)C(C)(C)C
Computed Properties
- Exact Mass: 270.136828g/mol
- Monoisotopic Mass: 270.136828g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 455
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Molecular Weight: 270.33g/mol
- XLogP3: 3.3
- Topological Polar Surface Area: 70Ų
(2E)-2-{[(4-acetylphenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB161394-1 g |
3-((4-Acetylphenyl)amino)-2-(2,2-dimethylpropanoyl)prop-2-enenitrile |
1025529-30-9 | 1g |
€132.50 | 2022-06-11 | ||
| abcr | AB161394-2 g |
3-((4-Acetylphenyl)amino)-2-(2,2-dimethylpropanoyl)prop-2-enenitrile |
1025529-30-9 | 2g |
€167.50 | 2022-06-11 | ||
| abcr | AB161394-5 g |
3-((4-Acetylphenyl)amino)-2-(2,2-dimethylpropanoyl)prop-2-enenitrile |
1025529-30-9 | 5g |
€290.00 | 2022-06-11 | ||
| abcr | AB161394-10 g |
3-((4-Acetylphenyl)amino)-2-(2,2-dimethylpropanoyl)prop-2-enenitrile |
1025529-30-9 | 10g |
€325.00 | 2022-06-11 | ||
| Key Organics Ltd | MS-6904-1MG |
(2E)-2-{[(4-acetylphenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile |
1025529-30-9 | >90% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | MS-6904-5MG |
(2E)-2-{[(4-acetylphenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile |
1025529-30-9 | >90% | 5mg |
£46.00 | 2025-02-08 | |
| Key Organics Ltd | MS-6904-10MG |
(2E)-2-{[(4-acetylphenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile |
1025529-30-9 | >90% | 10mg |
£63.00 | 2025-02-08 | |
| Key Organics Ltd | MS-6904-20MG |
(2E)-2-{[(4-acetylphenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile |
1025529-30-9 | >90% | 20mg |
￡76.00 | 2023-04-18 | |
| Key Organics Ltd | MS-6904-0.5G |
(2E)-2-{[(4-acetylphenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile |
1025529-30-9 | >90% | 0.5g |
£385.00 | 2025-02-08 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00931116-1g |
(2E)-2-{[(4-acetylphenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile |
1025529-30-9 | 90% | 1g |
￥2394.0 | 2023-04-06 |
(2E)-2-{[(4-acetylphenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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